Cas no 72578-53-1 (2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
• CAS No: 72578-53-1
• MF: C₁₄H₁₅N₃
• MW: 225.289002656937
• CID: 573732
• PubChem ID: 4962111
• Update Time: 2025-04-19

2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5-dimethyl-1-(p-tolyl)-1H-pyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile,2-amino-4,5-dimethyl-1-(4-methylphenyl)-
• 2-AMINO-4,5-DIMETHYL-1-(4-METHYLPHENYL)-1H-PYRROLE-3-CARBONITRILE
• 2-amino-4,5-dimethyl-1-(4-methylphenyl)pyrrole-3-carbonitrile
• AC1NLQ4T
• AC1Q2DMH
• AG-G-85943
• CTK5D6525
• HMS1789C03
• MolPort-002-468-687
• (S)-tetrahydrofuran-3-amine?hydrochloride
• SCHEMBL11345308
• EN300-12873
• CS-0305168
• SR-01000065930-1
• AKOS008987675
• SR-01000065930
• DTXSID50407005
• 72578-53-1
• 2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile

• Inchi： 1S/C14H15N3/c1-9-4-6-12(7-5-9)17-11(3)10(2)13(8-15)14(17)16/h4-7H,16H2,1-3H3
• InChI Key： CKZLVEXRYOVMGT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=CC=2)C(=C(C#N)C(C)=C1C)N

Computed Properties

• Exact Mass: 225.12675
• Monoisotopic Mass: 225.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 433.3°C at 760 mmHg
• Flash Point: 215.9°C
• Refractive Index: 1.598
• PSA: 54.74